Cas no 2640973-32-4 (4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2640973-32-4
• MF: C₁₉H₂₄N₈
• MW: 364.447462081909
• CID: 5318940
• PubChem ID: 155800828
• Update Time: 2025-05-25

4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine
• F6619-6316
• 2640973-32-4
• AKOS040709965
• 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine

• Inchi： 1S/C19H24N8/c1-15-12-16-19(20-4-7-27(16)23-15)26-10-8-25(9-11-26)18-13-17(21-14-22-18)24-5-2-3-6-24/h4,7,12-14H,2-3,5-6,8-11H2,1H3
• InChI Key： YHAYIVGHZSVPLJ-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)N2CCCC2)CCN(C2C3=CC(C)=NN3C=CN=2)CC1

Computed Properties

• Exact Mass: 364.21239280g/mol
• Monoisotopic Mass: 364.21239280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.7Ų

Additional information on 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine

Research Brief on 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine (CAS: 2640973-32-4)

This research brief provides an in-depth analysis of the latest advancements related to the compound 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine (CAS: 2640973-32-4), a promising candidate in the field of chemical biology and medicinal chemistry. The compound has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, making it a focal point for drug development efforts.

The compound's structure features a pyrazolo[1,5-a]pyrazine core linked to a piperazine and pyrimidine moiety, which contributes to its unique binding affinity and selectivity. Research indicates that it acts as a potent inhibitor of specific kinase targets, such as PI3K and mTOR, which are critical in cell proliferation and survival pathways. These findings are supported by in vitro and in vivo studies demonstrating its ability to suppress tumor growth and modulate immune responses, highlighting its dual potential as an anticancer and anti-inflammatory agent.

Recent publications have detailed the synthesis and optimization of 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine, with a focus on improving its bioavailability and reducing off-target effects. Structural-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for further clinical development. Additionally, computational modeling and crystallographic analyses have provided insights into its binding mode, facilitating the design of next-generation analogs.

In preclinical models, the compound has shown promising results in reducing tumor burden and inflammatory markers, with minimal toxicity observed at therapeutic doses. These outcomes underscore its potential as a lead compound for targeted therapies. However, challenges such as metabolic stability and drug-drug interactions remain to be addressed in subsequent phases of research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the aim of translating these findings into viable therapeutic options.

In conclusion, 4-(4-{2-Methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)-6-(pyrrolidin-1-yl)pyrimidine represents a significant advancement in the field of medicinal chemistry. Its multifaceted mechanism of action and robust preclinical data position it as a compelling candidate for further investigation. Future research should focus on optimizing its pharmacokinetic profile and validating its efficacy in human trials, ultimately contributing to the development of novel treatments for cancer and inflammatory diseases.